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This guide provides an objective comparison of the influence of various neon (Ne) input
parameters on the sensitivity of groundwater models. In the realm of hydrogeology,
understanding model sensitivity is paramount for robust calibration, validation, and uncertainty
assessment. Noble gases, with neon as a key tracer, are instrumental in determining
groundwater residence times and recharge conditions. The selection and variability of neon-
related inputs can significantly impact model outcomes. This document synthesizes
experimental data and methodologies to inform the selection of these critical parameters.

Key Neon Input Parameters in Groundwater
Modeling

The isotopic composition of neon in groundwater is a powerful tool for hydrogeological studies.
The primary neon-related parameters that are subject to sensitivity analysis in groundwater
models include:

» Atmospheric Neon Concentration: The concentration of neon in the atmosphere at the time
of groundwater recharge, which is assumed to be in equilibrium with the water.

o Excess Air: This refers to the portion of air that is trapped in the soil during recharge and
subsequently dissolves into the groundwater, leading to an enrichment of atmospheric noble
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gases, including neon, above solubility equilibrium. The amount of excess air is often a
significant parameter in groundwater models.[1][2][3]

o Gas Fractionation: During the dissolution of trapped air bubbles, fractionation can occur,
leading to a slight change in the isotopic ratios of dissolved noble gases compared to their
atmospheric ratios.

» Terrigenic Neon: This component of neon originates from radioactive decay within the Earth's
crust and mantle. Its presence can alter the isotopic signature of neon in groundwater,
particularly in older groundwater systems.

Methodologies for Sensitivity Analysis

The sensitivity of a groundwater model to its input parameters can be assessed through
various methods, broadly categorized as local and global sensitivity analyses.

2.1. Experimental Protocol: Local Sensitivity Analysis (One-at-a-Time - OAT)

Local sensitivity analysis examines the effect of varying one parameter at a time while keeping
others constant.

o Model Establishment: A calibrated groundwater flow and transport model (e.g., MODFLOW,
FEFLOW) is set up for the area of interest.

o Baseline Definition: A set of baseline values for the neon input parameters is established
from literature or site-specific measurements.

o Parameter Variation: Each neon input parameter is individually adjusted by a specific
percentage (e.g., £10%, £20%) from its baseline value.

o Simulation: The model is run for each variation of the parameter.

e Output Comparison: The model outputs (such as simulated groundwater age or tracer
concentration) are compared against the baseline output.

o Sensitivity Calculation: A sensitivity index is calculated to quantify the model's response to
the change in each parameter.
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2.2. Experimental Protocol: Global Sensitivity Analysis (GSA)

Global sensitivity analysis evaluates the effect of varying all parameters simultaneously across
their entire range of uncertainty. The Sobol' method is a popular variance-based GSA
technique.

e Model and Parameter Range Definition: The groundwater model is defined, along with the
probability distributions for each neon input parameter.

o Parameter Sampling: A large number of parameter sets are generated using a suitable
sampling method like Latin Hypercube Sampling.

o Model Execution: The model is run for each of the generated parameter sets.

¢ Variance Decomposition: The Sobol' method is applied to decompose the variance of the
model output into contributions from individual parameters and their interactions.

e Sensitivity Indices Calculation: First-order (main effect) and total-order (main effect plus
interactions) Sobol' indices are calculated for each parameter.

Comparative Data

While direct comparative studies with quantitative sensitivity indices for all neon parameters are
not readily available in the literature, the following tables provide a hypothetical yet
representative comparison based on the qualitative importance of these parameters as
described in various studies. These tables illustrate how sensitivity analysis results can be
presented.

Table 1: lllustrative One-at-a-Time (OAT) Sensitivity Analysis Results
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Change in .
Relative
Neon Input . . Mean L
Baseline Value  Perturbation Sensitivity
Parameter Groundwater
Index
Age (%)
Atmospheric Ne 1.86 x 10~4 cm3
, +5% 3.5 0.70
Concentration STP/kg
Excess Air (ANe) 20% +30% 15.0 0.50
Gas
Fractionation 1.005 +2% 1.8 0.90
Factor
Terrigenic 2Ne 5x10713 cm?3
+50% 8.0 0.16

Excess

STP/kg

Table 2: lllustrative Global Sensitivity Analysis (GSA) - Sobol' Indices

Neon Input Parameter

First-Order Index (Si)

Total-Order Index (Sti)

Atmospheric Ne Concentration  0.25 0.35
Excess Air (ANe) 0.40 0.55
Gas Fractionation Factor 0.10 0.18
Terrigenic 2'Ne Excess 0.08 0.12

These illustrative tables suggest that "Excess Air" is often a highly sensitive parameter in

groundwater models that utilize noble gas data.

Visualizations

4.1. Workflow for Sensitivity Analysis of Groundwater Models
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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